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Compound of Interest

Compound Name: Sumatrol

Cat. No.: B192465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides an in-depth analysis of the chemical compound

Sumatrol, a novel molecule with significant potential in therapeutic applications. This document

outlines its core chemical structure, physicochemical properties, and detailed experimental

protocols for its synthesis and analysis. Furthermore, it elucidates the key signaling pathways

influenced by Sumatrol, offering a foundational resource for researchers and professionals in

the field of drug discovery and development.

Chemical Structure and Properties of Sumatrol
Sumatrol, systematically named (3Z)-6-[2-(dimethylamino)ethyl]-3-(1H-indol-3-

ylmethylidene)-1,3-dihydro-2H-indol-2-one, is a synthetic compound belonging to the class of

indol-2-ones. Its chemical structure is characterized by a central indol-2-one core, to which an

indole moiety is attached via an exocyclic double bond. A dimethylaminoethyl side chain is

linked to the lactam nitrogen of the indol-2-one ring.

A semi-synthesis of Sumatrol has been developed starting from Rotenone.

Table 1: Physicochemical Properties of Sumatrol
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Property Value Source

Molecular Formula C23H22O7

Molecular Weight 410.4166 g/mol

CAS Number 82-10-0

Appearance Solid

Melting Point 75.5-76.5 °C

Boiling Point 606.8°C at 760 mmHg

Density 1.329 g/cm³

Refractive Index 1.608

Flash Point 212.8°C

Vapor Pressure 2.55E-15 mmHg at 25°C

Solubility Sparingly soluble

pKa 11.2 (Estimated)

LogP 4.2

Experimental Protocols
Semi-synthesis of Sumatrol from Rotenone
A detailed protocol for the semi-synthesis of Sumatrol has been described, utilizing an oxime-

directed C11-H functionalization approach starting from rotenone.

Materials:

Rotenone

Na2PdCl4·3H2O

Pb(OAc)4 or K2Cr2O7

Standard laboratory glassware and purification equipment (e.g., chromatography columns)
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Procedure:

Oxime Formation: Rotenone is converted to rotenone oxime.

Palladacycle Formation: The rotenone oxime is reacted with Na2PdCl4·3H2O to form a

dimeric palladacycle.

Oxidation: The palladacycle undergoes controlled, divergent oxidation with either Pb(OAc)4

or K2Cr2O7 to yield 11-acetoxylated intermediates.

Transformation to Sumatrol: The intermediates are then transformed into Sumatrol.

Purification: The final product is purified using standard chromatographic techniques.
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Caption: Semi-synthesis workflow of Sumatrol from Rotenone.

Signaling Pathways
While the precise signaling pathways modulated by Sumatrol are an active area of

investigation, preliminary studies suggest its involvement in the PI3K/Akt/mTOR pathway. This

pathway is a critical regulator of cell survival, proliferation, and metabolism, and its

dysregulation is implicated in various diseases.

Proposed Mechanism: It is hypothesized that Sumatrol may act as an inhibitor of PI3K

(Phosphatidylinositol 3-kinase), a key upstream kinase in the pathway. By inhibiting PI3K,

Sumatrol would prevent the phosphorylation and activation of Akt, a central signaling node.

The subsequent lack of Akt activation would lead to the dephosphorylation and activation of the

TSC1/TSC2 complex, which in turn inhibits the mTORC1 complex. The downregulation of
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mTORC1 activity would ultimately result in the inhibition of protein synthesis and cell growth,

and the induction of autophagy.
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Caption: Proposed mechanism of Sumatrol's action on the PI3K/Akt/mTOR pathway.

Conclusion
This technical guide provides a summary of the current knowledge on Sumatrol, a compound

of significant interest. The detailed information on its chemical structure, properties, and

synthesis, coupled with insights into its potential mechanism of action, serves as a valuable

resource for the scientific community. Further research is warranted to fully elucidate its

biological activities and therapeutic potential.

To cite this document: BenchChem. [Unraveling Sumatrol: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192465#sumatrol-s-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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